Cas no 851863-49-5 (2-(3,4-dimethoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one)

• Product Name: 2-(3,4-dimethoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one
• CAS No: 851863-49-5
• MF: C₁₄H₁₈N₂O₃S
• MW: 294.369322299957
• CID: 6150628
• PubChem ID: 4275454
• Update Time: 2025-08-05

2-(3,4-dimethoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one
• CHEMBL1532629
• SMR000323181
• AKOS024588439
• 2-(3,4-dimethoxyphenyl)-1-[2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl]ethan-1-one
• 2-(3,4-dimethoxyphenyl)-1-(2-methylsulfanyl-4,5-dihydroimidazol-1-yl)ethanone
• MLS000683098
• F0630-0072
• HMS2721I05
• 851863-49-5
• 2-(3,4-dimethoxyphenyl)-1-(2-(methylthio)-4,5-dihydro-1H-imidazol-1-yl)ethanone

• Inchi： 1S/C14H18N2O3S/c1-18-11-5-4-10(8-12(11)19-2)9-13(17)16-7-6-15-14(16)20-3/h4-5,8H,6-7,9H2,1-3H3
• InChI Key： IVOOGRQSFMXZQJ-UHFFFAOYSA-N
• SMILES： S(C)C1=NCCN1C(CC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 294.10381361g/mol
• Monoisotopic Mass: 294.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-(3,4-dimethoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one

Introduction to 2-(3,4-dimethoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one (CAS No. 851863-49-5) and Its Emerging Applications in Chemical Biology

2-(3,4-dimethoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one, identified by the CAS number 851863-49-5, represents a structurally intricate compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a combination of aromatic, heterocyclic, and sulfanyl functional groups, exhibits a unique set of chemical properties that make it a promising candidate for various biological assays and drug development initiatives.

The structural framework of 2-(3,4-dimethoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one incorporates a phenyl ring substituted with methoxy groups at the 3 and 4 positions, enhancing its solubility and interaction potential with biological targets. The presence of a methylsulfanyl group at the 2-position introduces a polar moiety that can modulate the compound's pharmacokinetic profile. Additionally, the dihydroimidazole core provides a scaffold that is frequently explored in medicinal chemistry due to its ability to engage with biological receptors and enzymes.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such complex molecules. The 2-(3,4-dimethoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one structure has been subjected to virtual screening against multiple protein targets, revealing potential interactions with enzymes involved in metabolic pathways and signaling cascades. These computational insights have guided experimental efforts toward identifying novel bioactive derivatives.

In vitro studies have begun to elucidate the mechanistic aspects of 2-(3,4-dimethoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one, demonstrating its ability to modulate certain kinases and transcription factors. The dimethoxyphenyl moiety appears to play a crucial role in binding to aromatic pockets within target proteins, while the methylsulfanyl group contributes to hydrogen bonding interactions. Such findings are consistent with emerging literature on similar imidazole derivatives that exhibit anti-inflammatory and anticancer properties.

The synthesis of 2-(3,4-dimethoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one presents both challenges and opportunities for synthetic chemists. The multi-step process involves the condensation of appropriately substituted precursors under controlled conditions to ensure high yield and purity. Advances in green chemistry have prompted researchers to explore solvent-free reactions and catalytic methods that minimize waste and energy consumption without compromising efficiency.

One particularly noteworthy application of this compound is in the development of probes for studying protein-protein interactions (PPIs). The unique structural features of 2-(3,4-dimethoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-y leanone allow it to act as a scaffold for designing molecules that can selectively label specific protein targets. Such probes are invaluable tools in biochemical research, enabling researchers to visualize and quantify interactions within cellular pathways.

The pharmacological profile of 851863-49-5 is further enhanced by its ability to cross the blood-brain barrier (BBB), making it a candidate for central nervous system (CNS) drug discovery. Preliminary data suggest that derivatives of this compound may exhibit neuroprotective effects, which could be exploited in therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's. The dimethoxyphenyl group is particularly noteworthy for its potential role in enhancing BBB penetration through favorable lipophilicity-hydrophilicity balance.

Future directions in the study of 851863-49-5 include exploring its potential as an intermediate in larger synthetic schemes. By modifying specific functional groups within its structure, researchers aim to generate libraries of analogs with tailored biological activities. High-throughput screening (HTS) techniques are being employed to rapidly assess the efficacy of these derivatives against diverse disease-related targets.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like 851863 49 5. By leveraging large datasets containing structural and activity information, computational models can predict novel bioactivities with increasing accuracy. This synergy between experimental chemistry and computational biology promises to streamline the development pipeline for next-generation therapeutics.

In conclusion,85 1863 49 5 stands as a testament to the innovative spirit driving modern chemical biology research. Its complex structure offers rich opportunities for exploration across multiple disciplines—from synthetic chemistry to pharmacology—and its emerging applications hold promise for addressing some of today's most pressing medical challenges. As our understanding deepens through both experimental and computational approaches,85 1863 49 5 will undoubtedly continue to inspire new discoveries.